
"physicochemical properties of 4-(4-
Methylpiperazin-1-yl)-4-oxobutanoic acid"

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
4-(4-Methylpiperazin-1-yl)-4-

oxobutanoic acid

Cat. No.: B184145 Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of 4-(4-Methylpiperazin-1-
yl)-4-oxobutanoic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the known and predicted

physicochemical properties of the chemical compound 4-(4-Methylpiperazin-1-yl)-4-
oxobutanoic acid. This document is intended to serve as a valuable resource for researchers,

scientists, and professionals involved in drug discovery and development, offering essential

data for the handling, formulation, and analysis of this compound. While experimental data for

some properties are limited in publicly accessible literature, this guide consolidates available

information and presents established methodologies for their determination. The compound is

primarily recognized as a heterocyclic building block and an intermediate in the synthesis of

various bioactive molecules, particularly those targeting neurological and psychiatric disorders.

Chemical Identity and Physical Properties
4-(4-Methylpiperazin-1-yl)-4-oxobutanoic acid is a light yellow crystalline powder.[1] The

fundamental identification and key physical properties are summarized in the table below.
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Property Value Source(s)

IUPAC Name
4-(4-Methylpiperazin-1-yl)-4-

oxobutanoic acid
N/A

CAS Number 72547-44-5 [1][2][3][4]

Molecular Formula C₉H₁₆N₂O₃ [1][3][4]

Molecular Weight 200.23 g/mol [3][4]

Appearance Light yellow crystalline powder [1]

Melting Point 124 - 126 °C [1]

Boiling Point
Not experimentally determined

(Predicted)
N/A

Solubility Not experimentally determined N/A

pKa
Not experimentally determined

(Predicted)
N/A

logP
Not experimentally determined

(Predicted)
N/A

Synthesis
A plausible synthetic route for 4-(4-Methylpiperazin-1-yl)-4-oxobutanoic acid involves the

reaction of succinic anhydride with 1-methylpiperazine. This reaction is a nucleophilic acyl

substitution where the secondary amine of 1-methylpiperazine attacks one of the carbonyl

carbons of succinic anhydride, leading to the opening of the anhydride ring and the formation of

the final product.
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Succinic Anhydride + 1-Methylpiperazine → 4-(4-Methylpiperazin-1-yl)-4-oxobutanoic acid

Compound Synthesis and Purification

Structural Verification (NMR, MS)

Determine Physical State (Solid/Liquid/Gas)

Melting Point Determination

If Solid

Boiling Point Determination

If Liquid

Solubility Profiling

pKa Determination

LogP Determination

Formulation Development
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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